Cas no 1252921-91-7 (N-[(2,3-dimethoxyphenyl)methyl]-2-[3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamide)

• Product Name: N-[(2,3-dimethoxyphenyl)methyl]-2-[3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamide
• CAS No: 1252921-91-7
• MF: C₂₃H₂₅N₃O₄
• MW: 407.462305784225
• CID: 5320152
• Update Time: 2025-10-24

N-[(2,3-dimethoxyphenyl)methyl]-2-[3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,3-dimethoxybenzyl)-2-(3-(3,4-dimethylphenyl)-6-oxopyridazin-1(6H)-yl)acetamide
• N-[(2,3-dimethoxyphenyl)methyl]-2-[3-(3,4-dimethylphenyl)-6-oxopyridazin-1-yl]acetamide
• N-[(2,3-dimethoxyphenyl)methyl]-2-[3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamide
• N-(2,3-dimethoxybenzyl)-2-[3-(3,4-dimethylphenyl)-6-oxopyridazin-1(6H)-yl]acetamide
• STL030902

• Inchi： 1S/C23H25N3O4/c1-15-8-9-17(12-16(15)2)19-10-11-22(28)26(25-19)14-21(27)24-13-18-6-5-7-20(29-3)23(18)30-4/h5-12H,13-14H2,1-4H3,(H,24,27)
• InChI Key： IYHKYJXPKHIGMV-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=CC=1CNC(CN1C(C=CC(C2C=CC(C)=C(C)C=2)=N1)=O)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 677
• XLogP3: 3
• Topological Polar Surface Area: 80.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on N-[(2,3-dimethoxyphenyl)methyl]-2-[3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamide

Introduction to N-[(2,3-dimethoxyphenyl)methyl]-2-[3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamide (CAS No. 1252921-91-7)

N-[(2,3-dimethoxyphenyl)methyl]-2-[3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. This compound, identified by its CAS number 1252921-91-7, belongs to the class of pyridazine derivatives, which are known for their diverse pharmacological properties. The presence of multiple functional groups, including dimethoxyphenyl, methyl, and acetamide, contributes to its intricate molecular framework and suggests a broad spectrum of possible interactions with biological targets.

The structure of N-[(2,3-dimethoxyphenyl)methyl]-2-[3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamide is characterized by a central pyridazine ring substituted with various aromatic and heterocyclic moieties. The dimethoxyphenyl group at the C2 position and the methyl group at the C1 position enhance the compound's lipophilicity, potentially improving its membrane permeability and bioavailability. Additionally, the acetamide moiety at the C4 position introduces a polar functional group that may facilitate interactions with polar biological targets. These structural features make it a promising candidate for further exploration in drug discovery.

In recent years, there has been growing interest in pyridazine derivatives due to their demonstrated efficacy in various therapeutic areas. Pyridazines are heterocyclic compounds that exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of substituents in N-[(2,3-dimethoxyphenyl)methyl]-2-[3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamide may confer unique pharmacological effects that differentiate it from other members of this chemical class.

One of the most compelling aspects of this compound is its potential as a pharmacological tool. The combination of aromatic rings and heterocyclic structures suggests that it may interact with multiple biological pathways simultaneously. For instance, the dimethoxyphenyl group is known to be present in several bioactive molecules that target neurotransmitter receptors, while the pyridazine core is often found in compounds with anticancer properties. The acetamide moiety could also play a role in modulating enzyme activity or protein-protein interactions.

Current research in the field of medicinal chemistry has focused on developing novel scaffolds that can modulate specific biological processes with high selectivity and low toxicity. N-[(2,3-dimethoxyphenyl)methyl]-2-[3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamide fits well within this paradigm due to its complex structure and diverse functional groups. Its potential as a lead compound for drug development has not yet been fully explored but holds significant promise for future investigations.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions can enhance the efficiency of these processes. Additionally, modern spectroscopic methods like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are essential for characterizing the compound's structure and confirming its identity.

Evaluation of the pharmacological properties of N-[(2,3-dimethoxyphenyl)methyl]-2-[3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamide requires rigorous testing in vitro and in vivo. In vitro studies can provide initial insights into its mechanism of action by assessing interactions with isolated enzymes or cell lines. In vivo studies further validate these findings by examining the compound's effects on animal models relevant to specific diseases. These studies are crucial for understanding whether this compound has therapeutic potential and for identifying any adverse effects that may need to be addressed before clinical development.

The development of new drugs is a complex process that involves multiple stages from discovery to commercialization. N-[(2,3-dimethoxyphenyl)methyl]-2-[3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamide represents an early stage in this process but has shown promise as a starting point for further research. Continued investigation into its properties will be essential to determine whether it can be developed into a viable therapeutic agent.

The impact of this compound on future drug development will depend on several factors including its efficacy in treating specific conditions and its safety profile. If it proves to be effective and well-tolerated in clinical trials, it could serve as a foundation for new drug candidates or provide insights into novel pharmacological mechanisms. Regardless of its ultimate commercial success or failure as a drug itself, N-[(dimethoxyphenyl)methyl] -[(methyl) -[(pyridazine) -[(acetamide)]] represents an important contribution to the field of medicinal chemistry.